(S)-N-Methyl-d5 Pregabalin
(S)-N-Methyl-d5 Pregabalin
Brand Name:
Vulcanchem
CAS No.:
1246820-67-6
VCID:
VC0026147
InChI:
InChI=1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1/i3D3,5D2
SMILES:
CC(C)CC(CC(=O)O)CNC
Molecular Formula:
C9H19NO2
Molecular Weight:
178.28 g/mol
(S)-N-Methyl-d5 Pregabalin
CAS No.: 1246820-67-6
Cat. No.: VC0026147
Molecular Formula: C9H19NO2
Molecular Weight: 178.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246820-67-6 |
|---|---|
| Molecular Formula | C9H19NO2 |
| Molecular Weight | 178.28 g/mol |
| IUPAC Name | (3S)-2,2-dideuterio-5-methyl-3-[(trideuteriomethylamino)methyl]hexanoic acid |
| Standard InChI | InChI=1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1/i3D3,5D2 |
| Standard InChI Key | MADUVMLGQASXOK-GLOPLDIOSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])NC[C@@H](CC(C)C)C([2H])([2H])C(=O)O |
| SMILES | CC(C)CC(CC(=O)O)CNC |
| Canonical SMILES | CC(C)CC(CC(=O)O)CNC |
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